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Compound of Interest

Compound Name: RWJ-56110 dihydrochloride

L  Get Quote

Cat. No.: B2398428

Safe Handling and Disposal Guide for RWJ-56110
Dihydrochloride

This guide provides essential safety, handling, and disposal protocols for RWJ-56110
dihydrochloride, a potent and selective peptide-mimetic inhibitor of Protease-Activated
Receptor 1 (PAR-1). While the supplier's Safety Data Sheet (SDS) classifies this compound as
not a hazardous substance or mixture, its significant biological activity, including the ability to
block angiogenesis and induce apoptosis, necessitates careful handling to ensure personnel
safety and experimental integrity.[1][2][3] This document is intended for researchers, scientists,
and drug development professionals.

Chemical and Physical Data

A summary of the key identifiers for RWJ-56110 dihydrochloride is provided below.

Identifier

Value

CAS Number

2387505-58-8[1]

Molecular Formula

Ca1H4sClaF2N703[1]

Molecular Weight 863.65 g/mol [1]
Appearance Solid Powder|[3]
Solubility Soluble in DMSO[3]
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Personal Protective Equipment (PPE)

Although not classified as hazardous, the potent biological nature of RWJ-56110

dihydrochloride warrants the use of standard personal protective equipment to prevent

inadvertent exposure. The following PPE is recommended for all procedures involving this

compound.

PPE Component

Specification

Rationale

Gloves

Nitrile, powder-free gloves.

Protects against skin contact

during handling.

Gown

Laboratory coat or disposable

gown.

Protects skin and personal

clothing from contamination.

Eye & Face Protection

Safety glasses with side

shields or goggles.

Protects eyes from splashes or

aerosolized particles.

Respiratory Protection

Not required under normal use
with adequate ventilation. Use
a NIOSH-approved respirator if
generating aerosols or
handling large quantities of

powder outside a fume hood.

Prevents inhalation of the
compound, particularly in

powder form.

Operational and Handling Plan

Adherence to a strict handling protocol minimizes the risk of exposure and contamination.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.

o Store the compound in a tightly sealed container in a dry, dark place.[3]

o Follow the recommended storage conditions for stability.
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Storage Condition Shelf Life
Solid (-20°C) 1 year[3]
Solid (-80°C) 6 months[2]
Stock Solution (DMSO, -20°C) 1 month[2]

Step-by-Step Handling Protocol: Stock Solution
Preparation

Preparation: Ensure the work area, such as a chemical fume hood or designated benchtop,
is clean and uncluttered. Assemble all necessary equipment, including the vial of RWJ-
56110 dihydrochloride, DMSO, pipettes, and vortex mixer.

Don PPE: Put on the recommended PPE (lab coat, gloves, safety glasses).

Equilibration: Allow the vial of RWJ-56110 dihydrochloride to equilibrate to room
temperature before opening to prevent moisture condensation.

Weighing: If weighing the powder, perform this task in a chemical fume hood or on a balance
with a draft shield to minimize air currents.

Dissolution: Add the appropriate volume of DMSO to the vial to achieve the desired stock
concentration (e.g., 10 mM).[2]

Mixing: Cap the vial securely and vortex until the solid is completely dissolved. The product
page indicates it is soluble in DMSO.[3]

Labeling and Storage: Clearly label the stock solution container with the compound name,
concentration, solvent, date, and your initials. Store the stock solution at -20°C for up to one
month.[2]
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Workflow for preparing a stock solution of RWJ-56110 dihydrochloride.
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First Aid and Emergency Procedures

While classified as non-hazardous, take the following precautions in case of exposure.[1]

Exposure Route

First Aid Measure

Eye Contact

Immediately flush eyes with large amounts of
water, lifting upper and lower eyelids. Remove
contact lenses if present and easy to do. Seek

medical attention.[1]

Skin Contact

Rinse skin thoroughly with water. Remove
contaminated clothing and shoes. Seek medical

attention if irritation develops.[1]

Move the person to fresh air. If breathing is

Inhalation difficult, provide respiratory support. Avoid

mouth-to-mouth resuscitation.[1]
) Wash out the mouth with water. Do NOT induce

Ingestion » ) ] ] )
vomiting. Seek immediate medical attention.[1]
For minor spills, absorb the material with an

) inert absorbent, collect it into a suitable
Spills

container for disposal, and clean the area.

Ensure adequate ventilation.

Disposal Plan

Dispose of all waste containing RWJ-56110 dihydrochloride in accordance with local, state,

and federal regulations. Chemical residues should be treated as special waste.[4]

o Contaminated PPE: Dispose of used gloves, disposable gowns, and other contaminated

items in a designated hazardous waste container.

e Solid Waste: Collect unused solid RWJ-56110 dihydrochloride and any contaminated

absorbent materials into a clearly labeled hazardous waste container.

© 2025 BenchChem. All rights reserved.

5/9 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-108556A/RWJ-56110-dihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-108556A/RWJ-56110-dihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-108556A/RWJ-56110-dihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-108556A/RWJ-56110-dihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-108556A/RWJ-56110-dihydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b2398428?utm_src=pdf-body
https://bec-techdocs-prod.s3.us-west-2.amazonaws.com/techdoc/files/msds/EN_US/C74238AE.pdf?AWSAccessKeyId=ASIA2KJI7HMZW7TO47MF&Expires=1761690771&Signature=esbxcbd7ak0LVvmX0dMZTpvUnRw%3D&x-amz-security-token=IQoJb3JpZ2luX2VjEA0aCXVzLXdlc3QtMiJGMEQCIDUW87%2ByHKlopPqK%2BiLEsycTHlvsQN7PVutgzAecno6hAiAC9PSwdUG4P0z0UWhS5RkB7dfJZPJhuuBReqWJHahsWSqDAwjG%2F%2F%2F%2F%2F%2F%2F%2F%2F%2F8BEAQaDDcwOTI5MjQwNzYwMyIMltrC8v%2B0mh1Llfa%2FKtcCpemYiOB%2Bou72FNs8U1B2b4GmvxjgjUB1Vaoej0Bwt54pmmD%2BuRYfYRhviSaQDooodUl3cEewsJwDSoID0AnITF5F6zC4996Gsko8m73PmuAJU34%2FPHyg4lmM51ofYxMDR9f5xUhOE9b3n95cuIaHCymrx8pCKSvQcXyXd7nEhSYhGrBahRP3%2FDCJXWoTPihg68RF%2BgtIBewI%2BZnVRORi4%2Ba7d6%2B8At%2Ft8AynLiVZOadlFQ0z9jiVVbT88V2Jy3piuaYRyh56pgvhKoRPGRCobnNtFKO9LXoQlp2bLt%2BUpUf98EomMxL3qnCjnX8yBEyw7fqPDKA%2BWoEv7CeLe1ff2qRr5yNogP1EHxSAAxtjHVElOwXxsld7phkqBEQwo23OKasfjOh%2F8q1pYFg1kyBSieRa5IwN%2BMOa9I736uRncX%2FD%2B51lVW5uRI7p5OjdmH2FtwEjFqAK%2FzCy2oTIBjqfAeupcVSky8uAYfwRmBuQAc%2BlMiD%2BWnpArQEDEnS0phmVyJmkMMbtDgzD9oTlgA7JEoU8sdePzUpbyki9RSsEAveguCdyv2pToRCqh%2FAgP%2BswcXqGf8m%2FYI0ro53baBma3HHspoDt8eDO3fF4uj0VYYvEz3CRv01qy3H%2FO%2FlGpuGJOZlgNOXuOwPW7weWdYQ3QNpTg9jf5zpd5IHELBdVGA%3D%3D
https://www.benchchem.com/product/b2398428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2398428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁcpkeAI\‘:iltalt:i]lgy Sltjrilcineg

» Liquid Waste: Dispose of unused stock solutions and experimental media containing the
compound as chemical waste. Do not pour down the drain.[4]

Waste Generation

Used Gloves, Gowns,
Pipette Tips

Disposal Path

Experiment Complete Unused Stock Solution Place in Labeled Arrange for Pickup by
(Waste Generated) & Experimental Media Chemical Waste Container Approved Waste Disposal Company

Unused Solid Compound
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Click to download full resolution via product page
Logical flow for the disposal of RWJ-56110 dihydrochloride waste.

Experimental Protocols and Mechanism of Action

RWJ-56110 dihydrochloride is a potent inhibitor of PAR-1 activation.[2][3][5] It functions by
preventing the receptor's activation by agonists like thrombin, which in turn blocks downstream
signaling pathways responsible for processes such as platelet aggregation and endothelial cell

proliferation.[2][3]

Mechanism of Action: PAR-1 Inhibition

The diagram below illustrates the simplified signaling pathway. Thrombin cleaves the N-
terminus of the PAR-1 receptor, creating a "tethered ligand" that self-activates the receptor.
RWJ-56110 dihydrochloride non-competitively blocks this activation and subsequent

downstream signaling.
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Inhibitory action of RWJ-56110 on the PAR-1 signaling pathway.

Cited Experimental Protocol: Inhibition of Platelet
Aggregation
This protocol is based on the characterization of RWJ-56110 dihydrochloride's effect on

human platelets.

o Objective: To determine the half-maximal inhibitory concentration (ICso) of RWJ-56110
dihydrochloride on platelet aggregation induced by thrombin or the PAR-1 agonist peptide
SFLLRN-NH:.

» Methodology:
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o Prepare human platelet-rich plasma.

o Pre-incubate the platelets with varying concentrations of RWJ-56110 dihydrochloride.

o Induce platelet aggregation using a fixed concentration of either thrombin or SFLLRN-NHz.
o Measure the extent of aggregation using an aggregometer.

o Calculate the I1Cso value, which is the concentration of RWJ-56110 dihydrochloride that
inhibits 50% of the aggregation response.

e Reported Results:
o 1Cso against SFLLRN-NH:z induced aggregation: 0.16 uM[2][3]

o 1Cso against thrombin-induced aggregation: 0.34 uM[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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